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Compound of Interest

Compound Name:

(R)-2-(1-(Tert-

butoxycarbonyl)piperidin-3-

YL)acetic acid

CAS No.: 912940-89-7

Cat. No.: B1270458

Get Quote

For researchers, medicinal chemists, and professionals in drug development, the piperidine

scaffold is a cornerstone of molecular design, appearing in a vast array of FDA-approved

drugs. Its conformational flexibility and synthetic versatility make it a privileged structure in the

pursuit of novel therapeutics. The introduction of a tert-butoxycarbonyl (Boc) protecting group

on the piperidine nitrogen is a ubiquitous strategy, enabling precise chemical modifications at

other positions of the ring. The unambiguous structural confirmation of these intermediates is

paramount to the success of any synthetic campaign. This guide provides an in-depth

comparative analysis of the spectroscopic data for a range of Boc-protected piperidine

derivatives, grounded in the principles of Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS).

The Spectroscopic Toolkit: A Brief Overview
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A multi-faceted spectroscopic approach is essential for the comprehensive characterization of

Boc-protected piperidine derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is arguably the most

powerful tool for elucidating the detailed structure of organic molecules in solution. ¹H NMR

provides information on the chemical environment and connectivity of protons, while ¹³C

NMR reveals the carbon framework. For piperidine derivatives, NMR is particularly sensitive

to the conformational dynamics of the six-membered ring.

Infrared (IR) Spectroscopy: IR spectroscopy probes the vibrational frequencies of chemical

bonds. It is an excellent technique for identifying the presence of specific functional groups.

In the context of Boc-protected piperidines, it is particularly useful for confirming the

presence of the carbamate functionality of the Boc group and any other functional groups on

the piperidine ring.

Mass Spectrometry (MS): MS provides information about the mass-to-charge ratio of a

molecule and its fragments. It is a highly sensitive technique used to confirm the molecular

weight of a compound and to gain structural insights from its fragmentation patterns.

Electrospray ionization (ESI) is a common "soft" ionization technique that allows for the

analysis of these moderately polar molecules, often with minimal fragmentation.

Comparative Spectroscopic Analysis of Boc-
Protected Piperidine Derivatives
The following sections provide a detailed comparison of the spectroscopic data for a selection

of Boc-protected piperidine derivatives. The data presented is a synthesis of information from

various reputable sources and is intended to serve as a practical guide for researchers in the

field.

¹H NMR Spectroscopy: A Window into Conformational
Dynamics
The ¹H NMR spectra of Boc-protected piperidines are rich with information, not only about the

substitution pattern but also about the conformational preferences of the piperidine ring. The

ring typically adopts a chair conformation to minimize steric strain. The presence of the bulky
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Boc group can influence the ring's dynamics, and in some cases, lead to the observation of

distinct signals for axial and equatorial protons.

Key Features:

Boc Group Protons: A characteristic singlet is observed in the upfield region, typically around

1.4-1.5 ppm, integrating to nine protons.

Piperidine Ring Protons: The signals for the piperidine ring protons are typically found

between 1.5 and 4.0 ppm. The protons on carbons adjacent to the nitrogen (C2 and C6) are

deshielded and appear further downfield. The chemical shifts and coupling constants of

these protons are highly dependent on their axial or equatorial orientation and the nature of

other substituents on the ring. The presence of rotamers due to restricted rotation around the

N-Boc bond can sometimes lead to broadened or multiple sets of signals.[1][2]

Compound
H-2, H-6
(ppm)

H-3, H-5
(ppm)

H-4 (ppm)
Boc (s, 9H,
ppm)

Other
Signals
(ppm)

N-Boc-

piperidine

~3.4-3.6 (br

m)
~1.5-1.6 (m) ~1.5-1.6 (m) ~1.45

N-Boc-4-

hydroxypiperi

dine[3][4]

~3.0-3.2 (m),

~3.8-4.0 (m)

~1.4-1.6 (m),

~1.8-2.0 (m)
~3.8-3.9 (m) ~1.46 OH: variable

N-Boc-4-

aminopiperidi

ne[5]

~2.7-2.9 (m),

~3.9-4.1 (m)

~1.2-1.4 (m),

~1.8-1.9 (m)
~2.6-2.8 (m) ~1.44 NH₂: variable

N-Boc-

piperidine-4-

carboxylic

acid[6]

~2.9-3.1 (m),

~3.9-4.1 (m)

~1.7-1.9 (m),

~1.9-2.1 (m)
~2.4-2.6 (m) ~1.46

COOH:

variable,

broad

(R)-2-

(Aminomethyl

)-1-N-Boc-

piperidine[7]

H-2: ~4.0 (br

m), H-6: ~2.8

(m), ~3.9 (m)

~1.3-1.8 (m) ~1.3-1.8 (m) ~1.46

CH₂NH₂:

~2.6-2.9 (m),

NH₂: variable
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Note: Chemical shifts are approximate and can vary depending on the solvent and

concentration. "br m" indicates a broad multiplet.

Interpreting the Data:

The introduction of a substituent at the 4-position, as seen in the examples above, leads to a

more complex splitting pattern for the ring protons due to the breaking of symmetry. For

instance, in N-Boc-4-hydroxypiperidine, the axial and equatorial protons at the 2,6 and 3,5

positions become chemically non-equivalent, often resulting in distinct multiplets. The proton at

C4 is shifted downfield due to the electron-withdrawing effect of the hydroxyl group. The

analysis of coupling constants is crucial for determining the relative stereochemistry of

substituents. Generally, a large coupling constant (J ≈ 10-13 Hz) between two vicinal protons

indicates a diaxial relationship, while smaller coupling constants (J ≈ 2-5 Hz) are observed for

axial-equatorial and equatorial-equatorial interactions.[5]

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
¹³C NMR spectroscopy provides a clear picture of the carbon framework of the molecule. The

chemical shifts are sensitive to the electronic environment of each carbon atom.

Key Features:

Boc Group Carbons: Three distinct signals are characteristic of the Boc group:

The carbonyl carbon appears at approximately 155 ppm.

The quaternary carbon of the tert-butyl group is found around 79-80 ppm.

The three equivalent methyl carbons give a strong signal at about 28.5 ppm.

Piperidine Ring Carbons: The chemical shifts of the piperidine ring carbons are influenced by

the substituents. Carbons bearing electron-withdrawing groups will be shifted downfield.
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Compoun
d

C-2, C-6
(ppm)

C-3, C-5
(ppm)

C-4 (ppm)
Boc
(C=O,
ppm)

Boc
(C(CH₃)₃,
ppm)

Boc
(C(CH₃)₃,
ppm)

N-Boc-

piperidine
~44.5 ~25.8 ~24.7 ~154.9 ~79.2 ~28.6

N-Boc-4-

hydroxypip

eridine[3]

~42.5 ~34.2 ~67.5 ~155.0 ~79.5 ~28.5

N-Boc-4-

aminopiper

idine[5]

~44.0 ~34.0 ~49.0 ~154.8 ~79.2 ~28.5

N-Boc-

piperidine-

4-

carboxylic

acid[6]

~42.9 ~28.8 ~41.0 ~155.1 ~79.8 ~28.5

(R)-2-

(Aminomet

hyl)-1-N-

Boc-

piperidine[

7]

C-2: ~55.0,

C-6: ~44.0

C-3: ~26.0,

C-5: ~25.0
~20.0 ~155.2 ~79.4 ~28.5

Note: Chemical shifts are approximate and can vary depending on the solvent.

Interpreting the Data:

The downfield shift of C4 in N-Boc-4-hydroxypiperidine (~67.5 ppm) and N-Boc-4-

aminopiperidine (~49.0 ppm) is a direct consequence of the electronegativity of the oxygen and

nitrogen atoms, respectively. The presence of a carboxylic acid at C4 also results in a

downfield shift, although to a lesser extent than the hydroxyl group.
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Infrared (IR) Spectroscopy: Identifying Key Functional
Groups
IR spectroscopy is a rapid and effective method for confirming the presence of the Boc

protecting group and other functional groups.

Key Features:

Boc Group: The most prominent feature is the strong carbonyl (C=O) stretching vibration of

the carbamate, which typically appears in the range of 1680-1720 cm⁻¹.[8] The exact

position can be influenced by the physical state of the sample (solid vs. liquid) and hydrogen

bonding.

N-H Stretching: For derivatives with amino groups (e.g., N-Boc-4-aminopiperidine), N-H

stretching vibrations are observed in the region of 3300-3500 cm⁻¹. Primary amines (R-NH₂)

typically show two bands in this region.[2]

O-H Stretching: For derivatives with hydroxyl groups (e.g., N-Boc-4-hydroxypiperidine), a

broad O-H stretching band is observed in the region of 3200-3600 cm⁻¹ due to hydrogen

bonding.[9]

C-H Stretching: Aliphatic C-H stretching vibrations are observed just below 3000 cm⁻¹.

Compound Boc C=O Stretch (cm⁻¹) Other Key Stretches (cm⁻¹)

N-Boc-piperidine[10] ~1690 C-H stretch: ~2850-2970

N-Boc-4-hydroxypiperidine[4] ~1685 O-H stretch (broad): ~3400

N-Boc-4-aminopiperidine[5] ~1695 N-H stretch: ~3350, ~3280

N-Boc-piperidine-4-carboxylic

acid[6]
~1690 (Boc), ~1710 (acid)

O-H stretch (broad): ~2500-

3300

Interpreting the Data:

The presence of a strong absorption around 1690 cm⁻¹ is a clear indicator of the successful

installation of the Boc group. The additional characteristic bands for hydroxyl, amino, or
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carboxylic acid groups provide further confirmation of the structure.

Mass Spectrometry (MS): Confirming Molecular Weight
and Fragmentation
Mass spectrometry is used to determine the molecular weight of the Boc-protected piperidine

derivatives and to gain structural information from their fragmentation patterns. Electrospray

ionization (ESI) in positive ion mode is commonly used, which typically generates the

protonated molecule [M+H]⁺.

Key Features:

Molecular Ion: The observation of the protonated molecule [M+H]⁺ or other adducts (e.g.,

[M+Na]⁺) allows for the confirmation of the molecular weight.

Boc Group Fragmentation: The Boc group is thermally labile and prone to fragmentation.

Common fragmentation pathways include:

Loss of isobutylene (56 Da): [M+H - 56]⁺

Loss of the entire Boc group (100 Da): [M+H - 100]⁺

Formation of the tert-butyl cation: m/z 57[6]

Compound
Molecular Weight (
g/mol )

Expected [M+H]⁺
(m/z)

Key Fragment Ions
(m/z)

N-Boc-piperidine 185.26 186.1
130 (M+H-56), 86

(M+H-100), 57

N-Boc-4-

hydroxypiperidine
201.26 202.1

146 (M+H-56), 102

(M+H-100), 57

N-Boc-4-

aminopiperidine
200.28 201.2

145 (M+H-56), 101

(M+H-100), 57

N-Boc-piperidine-4-

carboxylic acid
229.27 230.1

174 (M+H-56), 130

(M+H-100), 57
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Interpreting the Data:

The presence of the molecular ion peak confirms the identity of the compound. The

characteristic fragmentation pattern of the Boc group serves as a secondary confirmation. The

relative abundance of these fragments can sometimes be influenced by the instrumental

conditions.[11]

Experimental Protocols
The acquisition of high-quality spectroscopic data is crucial for accurate structural elucidation.

The following are generalized protocols for the analysis of Boc-protected piperidine derivatives.

¹H and ¹³C NMR Spectroscopy
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Sample Preparation

Data Acquisition (400 MHz+ Spectrometer)

Data Processing

Weigh 5-10 mg (¹H) or 20-50 mg (¹³C) of sample

Dissolve in ~0.6 mL of deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a vial

Transfer solution to a 5 mm NMR tube

Lock on solvent deuterium signal

Shim for optimal magnetic field homogeneity

Acquire ¹H and ¹³C spectra

Fourier Transform

Phase Correction

Baseline Correction

Reference to solvent peak

Integrate ¹H signals

Click to download full resolution via product page
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Sample Preparation:

Accurately weigh 5-10 mg of the Boc-protected piperidine derivative for ¹H NMR, or 20-50

mg for ¹³C NMR.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃,

DMSO-d₆) in a clean, dry vial.

Transfer the solution to a 5 mm NMR tube.[12]

Data Acquisition:

Insert the sample into the NMR spectrometer (400 MHz or higher is recommended).

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve optimal resolution.

Acquire the ¹H spectrum using a standard pulse sequence.

Acquire the proton-decoupled ¹³C spectrum.

Data Processing:

Apply Fourier transformation to the raw data.

Perform phase and baseline corrections.

Reference the spectra to the residual solvent peak (e.g., CDCl₃: 7.26 ppm for ¹H, 77.16

ppm for ¹³C).

Integrate the signals in the ¹H spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy (ATR-FTIR)
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Instrument Setup

Sample Analysis

Post-Analysis

Clean the ATR crystal with a suitable solvent (e.g., isopropanol)

Acquire a background spectrum

Place a small amount of sample on the crystal

Apply pressure (for solids)

Acquire the sample spectrum

Clean the ATR crystal thoroughly

Click to download full resolution via product page

Methodology:

Instrument Preparation:

Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Wipe it with a soft tissue

dampened with a volatile solvent like isopropanol and allow it to dry completely.
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Acquire a background spectrum. This will be subtracted from the sample spectrum to

remove contributions from the atmosphere (e.g., CO₂, water vapor).[13]

Sample Analysis:

Place a small amount of the solid or liquid sample directly onto the ATR crystal.

For solid samples, apply pressure using the instrument's pressure arm to ensure good

contact between the sample and the crystal.

Acquire the IR spectrum.

Post-Analysis:

Clean the ATR crystal thoroughly with a suitable solvent to remove all traces of the

sample.

Mass Spectrometry (LC-MS)
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Sample & Mobile Phase Preparation

LC-MS Analysis

Data Analysis

Prepare a dilute sample solution (~0.1 mg/mL) in mobile phase

Prepare mobile phases (e.g., water/acetonitrile with formic acid)

Equilibrate the LC column

Inject the sample

Separate components on the LC column

Ionize eluent in ESI source

Analyze ions in the mass spectrometer

Extract ion chromatograms

Identify molecular ion and fragments

Click to download full resolution via product page
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Sample and Mobile Phase Preparation:

Prepare a dilute solution of the sample (approximately 0.1 mg/mL) in a solvent compatible

with the mobile phase.

Prepare the mobile phases. A common combination for reverse-phase chromatography is

water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid

(Mobile Phase B).[14]

LC-MS Analysis:

Equilibrate the LC column (e.g., a C18 column) with the initial mobile phase conditions.

Inject a small volume of the sample solution.

Run a gradient elution to separate the components of the sample.

The eluent from the column is directed into the electrospray ionization (ESI) source of the

mass spectrometer.

Acquire mass spectra in positive ion mode over a suitable m/z range.

Data Analysis:

Analyze the obtained mass spectra to identify the molecular ion peak ([M+H]⁺) and any

characteristic fragment ions.

Conclusion
The comprehensive spectroscopic characterization of Boc-protected piperidine derivatives is a

critical step in modern drug discovery and development. By employing a combination of ¹H

NMR, ¹³C NMR, IR, and MS, researchers can confidently confirm the structure and purity of

their synthetic intermediates. This guide provides a comparative framework and practical

protocols to aid in the interpretation of the rich data these techniques provide, ultimately

facilitating the efficient and successful synthesis of novel piperidine-based molecules.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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